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Compound of Interest

Compound Name: 12-Aminododecanoic Acid

Cat. No.: B106439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core spectral analysis techniques used to

characterize 12-aminododecanoic acid, a molecule of interest in polymer chemistry and as a

versatile building block in drug development. The following sections detail the application of

Mass Spectrometry (MS), Infrared (IR) Spectroscopy, Raman Spectroscopy, and Nuclear

Magnetic Resonance (NMR) Spectroscopy for the structural elucidation and quality control of

this long-chain amino acid.

Overview of Spectral Analysis Workflow
The structural characterization of 12-aminododecanoic acid typically follows a logical

workflow, beginning with techniques that confirm molecular weight and progressing to those

that elucidate the fine details of its chemical structure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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